Cas no 2172545-39-8 (2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172545-39-8
• MF: C₁₀H₁₄F₂N₄
• MW: 228.241768360138
• CID: 6235139
• PubChem ID: 165597327
• Update Time: 2025-10-29

2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598787
• 2172545-39-8
• 2-[5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C10H14F2N4/c1-6(2)7(3)16-9(10(11)12)8(4-5-13)14-15-16/h6-7,10H,4H2,1-3H3
• InChI Key： UNFOBBIFCUGFQI-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C(C)C(C)C)F

Computed Properties

• Exact Mass: 228.11865279g/mol
• Monoisotopic Mass: 228.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172545-39-8)

2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS number 2172545-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, which is well-documented for its versatile applications in medicinal chemistry due to its unique structural and functional properties. The presence of a difluoromethyl group and an acetonitrile moiety enhances its reactivity and potential utility in synthetic pathways, making it a compound of interest for researchers exploring novel drug candidates.

The triazole ring in this molecule is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Triazoles are known for their ability to interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. This structural feature contributes to the compound's potential as a building block for the development of new therapeutic agents. The 3-methylbutan-2-yl side chain adds another layer of complexity, influencing both the solubility and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and metabolic stability. The difluoromethyl group in 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a prime example of such a fluorinated moiety. Fluorine atoms can significantly alter the electronic properties of molecules, leading to improved binding affinity and resistance to enzymatic degradation. This has made fluorinated compounds increasingly popular in the design of small-molecule drugs.

The acetonitrile functional group at the 4-position of the triazole ring introduces a polar site that can participate in various interactions with biological targets. Acetonitrile derivatives are frequently used in medicinal chemistry due to their ability to enhance solubility and improve pharmacokinetic profiles. Additionally, the nitrile group can serve as a versatile handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple biological targets simultaneously. 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits characteristics that make it a promising candidate for such applications. Its structural features suggest potential activity against various enzymes and receptors involved in disease pathways. For instance, studies have shown that triazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are implicated in conditions like cancer and inflammation.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity. The introduction of the triazole ring typically requires cycloaddition reactions between azides and alkynes, while the incorporation of the difluoromethyl group often involves halogenation or cross-coupling reactions. The presence of the 3-methylbutan-2-yl side chain necessitates careful consideration of reaction conditions to ensure regioselectivity and yield optimization. These synthetic challenges underscore the expertise required to produce high-quality samples for research purposes.

In terms of applications, 2-5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has been explored in several preclinical studies as a potential lead compound for drug development. Its unique structural features make it suitable for targeting various therapeutic areas, including oncology, immunology, and central nervous system disorders. Researchers have leveraged its scaffold to develop analogs with enhanced potency and selectivity by modifying substituents such as the difluoromethyl group or introducing additional functional groups.

The impact of fluorine substitution on biological activity has been extensively studied. In particular, the difluoromethyl group is known to increase metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly valuable for drugs that require prolonged half-lives to achieve therapeutic efficacy. Additionally, fluorine atoms can influence electronic distributions within molecules, leading to improved binding interactions with biological targets. These effects have been demonstrated in numerous case studies where fluorinated compounds have outperformed their non-fluorinated counterparts in terms of pharmacokinetic profiles.

The role of computational chemistry in optimizing drug candidates has also become increasingly prominent. Molecular modeling techniques allow researchers to predict how modifications such as those involving the triazole ring or other functional groups will affect biological activity. By leveraging these tools alongside experimental data from synthesis and biological testing, scientists can accelerate the discovery process significantly. This interdisciplinary approach is essential for developing novel therapeutics efficiently.

Future directions in research may focus on expanding the chemical space explored by compounds like 2-5-(difluoromethyl)-1-(3-methylbutan-2-ylyl)-1H-1,2,3-triazol-4-ylacetonitrile by introducing additional structural motifs or exploring different substitution patterns on the triazole core. Advances in synthetic methodologies will continue to play a crucial role in enabling access to increasingly complex molecular architectures while maintaining high yields and purity standards required for pharmaceutical applications.

In conclusion,CAS No 2172545 - 39 - 8, corresponds to a compound with significant potential as a pharmaceutical intermediate or lead molecule due to its unique structural features including an aromatic triazole ring substituted with both difluoromethyl and acetonitrile groups alongside an aliphatic side chain derived from 3-methylbutan - 2 - yl moiety . Its synthesis presents considerable challenges but offers opportunities through innovative synthetic strategies , making it an attractive target for further investigation . As research progresses , compounds like this one are expected contribute valuable insights into drug design principles , ultimately benefiting patients worldwide through more effective treatments .